Cas no 1207202-12-7 (3-(2-Oxo-1-phenylethyl)benzonitrile)

• Product Name: 3-(2-Oxo-1-phenylethyl)benzonitrile
• CAS No: 1207202-12-7
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1093571
• PubChem ID: 72942722
• Update Time: 2025-10-18

3-(2-Oxo-1-phenylethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Oxo-1-phenylethyl)benzonitrile
• CS-0442409
• 1207202-12-7

• Inchi： 1S/C15H11NO/c16-10-12-5-4-8-14(9-12)15(11-17)13-6-2-1-3-7-13/h1-9,11,15H
• InChI Key： FKNCKBIVFQPWGL-UHFFFAOYSA-N
• SMILES： O=CC(C1C=CC=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų

Additional information on 3-(2-Oxo-1-phenylethyl)benzonitrile

Introduction to 3-(2-Oxo-1-phenylethyl)benzonitrile (CAS No. 1207202-12-7)

3-(2-Oxo-1-phenylethyl)benzonitrile, also known by its CAS number 1207202-12-7, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzonitrile moiety and a 2-oxo-1-phenylethyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various research and industrial applications.

The molecular formula of 3-(2-Oxo-1-phenylethyl)benzonitrile is C₁₅H₁₁NO₂, and its molecular weight is approximately 245.25 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 135°C to 138°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it suitable for a wide range of synthetic transformations and analytical techniques.

In the realm of medicinal chemistry, 3-(2-Oxo-1-phenylethyl)benzonitrile has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(2-Oxo-1-phenylethyl)benzonitrile exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its medicinal applications, 3-(2-Oxo-1-phenylethyl)benzonitrile has also been investigated for its use in materials science. The presence of the nitrile group makes it an attractive candidate for the synthesis of advanced materials with enhanced mechanical and thermal properties. Research conducted at the University of California, Berkeley, demonstrated that polymers derived from 3-(2-Oxo-1-phenylethyl)benzonitrile exhibited superior tensile strength and thermal stability compared to conventional polymers. These findings have significant implications for the development of high-performance materials in industries such as aerospace and automotive engineering.

The synthesis of 3-(2-Oxo-1-phenylethyl)benzonitrile can be achieved through various routes, including condensation reactions and catalytic processes. One common method involves the reaction of benzaldehyde with acetophenone in the presence of a base, followed by nitrilation using cyanide ions. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 3-(2-Oxo-1-phenylethyl)benzonitrile should be stored in a cool, dry place away from direct sunlight and incompatible substances. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The environmental impact of 3-(2-Oxo-1-phenylethyl)benzonitrile is another important consideration. While there are no specific environmental concerns associated with this compound at present, ongoing research is being conducted to assess its biodegradability and potential ecological effects. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint of chemical production processes.

In conclusion, 3-(2-Oxo-1-phenylethyl)benzonitrile (CAS No. 1207202-12-7) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.